Cas no 2567489-88-5 ((2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride)

• Product Name: (2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride
• CAS No: 2567489-88-5
• MF: C₄H₁₁ClFN
• MW: 127.588243722916
• MDL: MFCD32878703
• CID: 5656347
• PubChem ID: 155820315
• Update Time: 2025-10-31

(2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27695855
• [(2R)-1-fluoropropan-2-yl](methyl)amine hydrochloride
• 2567489-88-5
• (2R)-1-Fluoro-N-methylpropan-2-amine;hydrochloride
• (2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride

• MDL： MFCD32878703
• Inchi： 1S/C4H10FN.ClH/c1-4(3-5)6-2;/h4,6H,3H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： WXDLYIUHQCZKME-PGMHMLKASA-N
• SMILES： Cl.FC[C@@H](C)NC

Computed Properties

• Exact Mass: 127.0564052g/mol
• Monoisotopic Mass: 127.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride

Introduction to (2R)-1-fluoropropan-2-yl(methyl)amine hydrochloride (CAS No. 2567489-88-5)

(2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2567489-88-5, this compound represents a unique structural motif that has been explored for its potential biological activities. The presence of a fluorine atom and a chiral center in its molecular structure makes it particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

The compound's chemical formula, C₅H₁₁FN₂HCl, highlights its molecular composition, which includes a fluorinated propanyl group and an amine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is crucial for researchers who need to evaluate the compound's interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in the development of fluorinated amines due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) can influence the compound's electronic properties, potentially leading to stronger binding affinities with biological targets. This feature has made it a valuable scaffold for designing molecules with improved efficacy and selectivity.

One of the most compelling aspects of (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) is its potential application in the treatment of neurological disorders. Studies have shown that fluorinated amine derivatives can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The chiral center at the second carbon atom further adds to its complexity, allowing for the exploration of enantiomeric effects that could significantly impact therapeutic outcomes.

The synthesis of (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric hydrogenation and fluorochemical transformations, are often employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to produce it in sufficient quantities for research purposes.

Recent research has also explored the pharmacological properties of (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) in preclinical models. Initial studies have demonstrated its ability to interact with specific receptors and enzymes, suggesting potential therapeutic benefits. For instance, its interaction with monoamine oxidase (MAO) inhibitors has been investigated for its potential role in managing mood disorders. Additionally, its ability to cross the blood-brain barrier has been noted as a favorable characteristic for central nervous system (CNS) drug development.

The safety profile of (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) is another critical aspect that researchers have examined. Preliminary toxicology studies have indicated that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at lower concentrations. This finding is encouraging for further development and suggests that careful dosing regimens could minimize adverse effects.

The future prospects of (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs based on this promising scaffold.

In conclusion, (2R-1-fluoropropan-2-yl(methyl)amine hydrochloride) (CAS No. 2567489-88-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the opportunities for leveraging this class of molecules in the fight against various diseases.